Cas no 5005-37-8 (2-(4-Chlorophenyl)-2-(pyridin-2-yl)acetonitrile)

• Product Name: 2-(4-Chlorophenyl)-2-(pyridin-2-yl)acetonitrile
• CAS No: 5005-37-8
• MF: C₁₃H₉ClN₂
• MW: 228.676961660385
• MDL: MFCD00023489
• CID: 378097
• PubChem ID: 99025
• Update Time: 2025-04-19

2-(4-Chlorophenyl)-2-(pyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-2-(pyridin-2-yl)acetonitrile
• (4-Chloro-phenyl)-pyridin-2-yl-acetonitrile
• 2-(4-chlorophenyl)-2-pyridin-2-ylacetonitrile
• 2-Pyridineacetonitrile,a-(4-chlorophenyl)-
• alpha-(4-Chlorophenyl)pyridine-2-acetonitrile
• BRD-A96770361-001-01-1
• NSC 165824
• NSC-165824
• DTXSID101270124
• NS00046396
• AKOS015998973
• CHEMBL1863396
• 2-(4-Chlorophenyl)-2-(pyridin-2-yl)acetonitrile (24)
• SCHEMBL11631375
• W13449
• MFCD00023489
• DNDI1338486
• alpha-(4-Chlorophenyl)-2-pyridineacetonitrile
• BDBM113792
• A871680
• AS-66681
• p-Chlorophenyl-2-pyridyl acetonitrile
• EINECS 225-678-7
• NSC165824
• 5005-37-8
• CS-0317719
• I+/--(4-Chlorophenyl)-2-pyridineacetonitrile

• MDL： MFCD00023489
• Inchi： 1S/C13H9ClN2/c14-11-6-4-10(5-7-11)12(9-15)13-3-1-2-8-16-13/h1-8,12H
• InChI Key： TVLXKCIMEBLREH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)C1C=CC=CN=1

Computed Properties

• Exact Mass: 228.04500
• Monoisotopic Mass: 228.045426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2.9

Experimental Properties

• Density: 1.238
• Boiling Point: 357.1°C at 760 mmHg
• Flash Point: 169.8°C
• Refractive Index: 1.599
• PSA: 36.68000
• LogP: 3.39048